Cas no 937642-61-0 (N-methyl-1-pyrazin-2-ylpropan-2-amine)

• Product Name: N-methyl-1-pyrazin-2-ylpropan-2-amine
• CAS No: 937642-61-0
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• MDL: MFCD08572184
• CID: 1072552
• PubChem ID: 16640583
• Update Time: 2025-05-20

N-methyl-1-pyrazin-2-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(pyrazin-2-yl)propan-2-amine
• N-Methyl-1-pyrazin-2-ylpropan-2-amine
• 937642-61-0
• FT-0683393
• N-methyl-1-(2-pyrazinyl)-2-propanamine
• methyl[1-(pyrazin-2-yl)propan-2-yl]amine
• AKOS003237436
• MFCD08572184
• CS-0314409
• SCHEMBL12605140
• DTXSID00586314
• LS-03717
• AKOS016345104
• STK352569
• methyl(1-methyl-2-pyrazin-2-ylethyl)amine
• ALBB-011864
• N-methyl-1-pyrazin-2-ylpropan-2-amine

• MDL： MFCD08572184
• Inchi： 1S/C8H13N3/c1-7(9-2)5-8-6-10-3-4-11-8/h3-4,6-7,9H,5H2,1-2H3
• InChI Key： ITYOKRJDUQGDII-UHFFFAOYSA-N
• SMILES： N(C)C(C)CC1C=NC=CN=1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 37.8Ų

N-methyl-1-pyrazin-2-ylpropan-2-amine Security Information

• HazardClass：IRRITANT

Additional information on N-methyl-1-pyrazin-2-ylpropan-2-amine

Professional Introduction to N-methyl-1-pyrazin-2-ylpropan-2-amine (CAS No. 937642-61-0)

N-methyl-1-pyrazin-2-ylpropan-2-amine, a compound with the chemical formula C₇H₁₁N₃, is a significant molecule in the field of pharmaceutical research and development. This compound, identified by its unique CAS number 937642-61-0, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural features of this molecule, particularly its pyrazinyl and aminomethyl substituents, make it a valuable scaffold for designing novel therapeutic agents.

The N-methyl group in the molecule contributes to its basic character, which is crucial for interactions with biological targets such as enzymes and receptors. This property has made it a focus of interest in the development of small-molecule inhibitors. Recent studies have highlighted the importance of pyrazine derivatives in medicinal chemistry, owing to their ability to modulate various biological pathways. The 1-pyrazin-2-ylpropan-2-amine structure provides a versatile platform for further chemical modifications, enabling the synthesis of analogs with enhanced pharmacological properties.

In the realm of drug discovery, the synthesis and characterization of N-methyl-1-pyrazin-2-ylpropan-2-amine have been subjects of extensive research. The compound's ability to serve as a precursor for more complex molecules has been demonstrated in several synthetic protocols. Researchers have leveraged its reactivity to develop novel intermediates that are essential for constructing intricate pharmacophores. The< strong>pyrazinyl moiety, in particular, has been shown to enhance binding affinity and selectivity in drug candidates.

Recent advancements in computational chemistry have further elucidated the potential of N-methyl-1-pyrazin-2-ylpropan-2-amine as a lead compound. Molecular docking studies have revealed its favorable interactions with target proteins, suggesting its suitability for developing drugs against various diseases. These computational insights have guided experimental efforts, leading to the identification of promising derivatives with improved pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in treating neurological disorders. Preliminary studies have indicated that derivatives of N-methyl-1-pyrazin-2-ylpropan-2-amine may exhibit neuroprotective effects, making them candidates for therapies targeting conditions such as Alzheimer's disease and Parkinson's disease. The< strong>aminomethyl group's ability to form hydrogen bonds with biological targets has been exploited to enhance drug-receptor interactions.

The synthetic pathways for N-methyl-1-pyrazin-2-ylpropan-2-amine have been optimized to ensure high yields and purity. Advanced catalytic methods have been employed to facilitate key transformations, reducing the need for harsh reaction conditions. These improvements have not only streamlined the production process but also minimized environmental impact, aligning with green chemistry principles.

In conclusion, N-methyl-1-pyrazin-2-ylopane amine (CAS No. 93764261) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in the development of next-generation therapeutics.